13,29-dihydroxymilbemycin A4
13,29-dihydroxymilbemycin A4
Brand Name:
Vulcanchem
CAS No.:
134053-89-7
VCID:
VC0161553
InChI:
InChI=1S/C32H46O9/c1-5-26-18(2)11-12-31(41-26)15-24-14-23(40-31)10-9-21(16-33)27(34)19(3)7-6-8-22-17-38-29-28(35)20(4)13-25(30(36)39-24)32(22,29)37/h6-9,13,18-19,23-29,33-35,37H,5,10-12,14-17H2,1-4H3/b7-6+,21-9+,22-8+/t18-,19-,23+,24-,25?,26+,27?,28+,29+,31+,32+/m0/s1
SMILES:
CCC1C(CCC2(O1)CC3CC(O2)CC=C(C(C(C=CC=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)O)CO)C
Molecular Formula:
C32H46O9
Molecular Weight:
574.7 g/mol
13,29-dihydroxymilbemycin A4
CAS No.: 134053-89-7
Main Products
VCID: VC0161553
Molecular Formula: C32H46O9
Molecular Weight: 574.7 g/mol
| CAS No. | 134053-89-7 |
|---|---|
| Product Name | 13,29-dihydroxymilbemycin A4 |
| Molecular Formula | C32H46O9 |
| Molecular Weight | 574.7 g/mol |
| IUPAC Name | (4S,5'S,6R,6'R,8R,10E,13S,14E,16E,20R,21R,24S)-6'-ethyl-12,21,24-trihydroxy-11-(hydroxymethyl)-5',13,22-trimethylspiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one |
| Standard InChI | InChI=1S/C32H46O9/c1-5-26-18(2)11-12-31(41-26)15-24-14-23(40-31)10-9-21(16-33)27(34)19(3)7-6-8-22-17-38-29-28(35)20(4)13-25(30(36)39-24)32(22,29)37/h6-9,13,18-19,23-29,33-35,37H,5,10-12,14-17H2,1-4H3/b7-6+,21-9+,22-8+/t18-,19-,23+,24-,25?,26+,27?,28+,29+,31+,32+/m0/s1 |
| Standard InChIKey | QNRGVUGZBUINDR-VYHDBUIVSA-N |
| Isomeric SMILES | CC[C@@H]1[C@H](CC[C@@]2(O1)C[C@@H]3C[C@H](O2)C/C=C(/C([C@H](/C=C/C=C/4\CO[C@H]5[C@@]4(C(C=C([C@H]5O)C)C(=O)O3)O)C)O)\CO)C |
| SMILES | CCC1C(CCC2(O1)CC3CC(O2)CC=C(C(C(C=CC=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)O)CO)C |
| Canonical SMILES | CCC1C(CCC2(O1)CC3CC(O2)CC=C(C(C(C=CC=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)O)CO)C |
| Synonyms | 13,29-dihydroxymilbemycin A4 |
| PubChem Compound | 6441241 |
| Last Modified | Nov 11 2021 |
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